Cas no 128950-14-1 (3-[(4-methoxyphenyl)sulfanyl]benzoic acid)

3-[(4-methoxyphenyl)sulfanyl]benzoic acid structure
128950-14-1 structure
Product Name:3-[(4-methoxyphenyl)sulfanyl]benzoic acid
CAS No:128950-14-1
MF:C14H12O3S
MW:260.308282852173
CID:1223767
PubChem ID:11242419
Update Time:2025-04-20

3-[(4-methoxyphenyl)sulfanyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-methoxyphenyl)sulfanyl]benzoic acid
    • benzoic acid, 3-[(4-methoxyphenyl)thio]-
    • LogP
    • 3-(4-methoxyphenyl)sulfanylbenzoic acid
    • DTXSID40459891
    • SCHEMBL2887753
    • 3-(4-methoxyphenyl)sulfanylbenzenecarboxylic acid
    • 128950-14-1
    • GDTFNFKJJCBOJF-UHFFFAOYSA-N
    • Inchi: 1S/C14H12O3S/c1-17-11-5-7-12(8-6-11)18-13-4-2-3-10(9-13)14(15)16/h2-9H,1H3,(H,15,16)
    • InChI Key: GDTFNFKJJCBOJF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC)C1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 260.05076
  • Monoisotopic Mass: 260.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 46.53

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